Cas no 20859-02-3 ((S)-2-amino-3,3-dimethylbutanoic acid)

(S)-2-amino-3,3-dimethylbutanoic acid is an optically pure amino acid that offers enhanced chiral purity and precise stereochemical control in chemical syntheses. Its uniform molecular structure facilitates predictable reactions and minimizes racemization, making it a valuable intermediate for pharmaceuticals and fine chemicals applications requiring high enantiomeric excess.
(S)-2-amino-3,3-dimethylbutanoic acid structure
20859-02-3 structure
Product name:(S)-2-amino-3,3-dimethylbutanoic acid
CAS No:20859-02-3
MF:C6H13NO2
MW:131.1729
MDL:MFCD00064218
CID:51673
PubChem ID:87572100

(S)-2-amino-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • L-tert-Leucine
    • (S)-(+)-LEUCINE
    • RARECHEM AB PP 3754
    • L-A-AMINO-G-METHYL VALERIC ACID
    • L-A-AMINOISOCAPROIC ACID
    • L-2-AMINO-4-METHYLVALERIC ACID
    • LEUCINE, L-
    • LEU
    • LEUCINE
    • (S)-2-amino-3,3-dimethylbutanoic acid
    • (S)-2-AMINO-4-METHYLPENTANOIC ACID
    • H-tBu-Gly-OH
    • H-Tle-OH
    • L-Tert-Leu-OH
    • L-Valine, 3-methyl-
    • (S)-2-Amino-3,3-dimethylbutyric acid
    • H-L-LEU-OH
    • L-2-amino-3,3-dimethylbutanoic acid
    • LEUCINE,L
    • L-tert
    • L-tert-leucin
    • L-α-tert-Butylglycine
    • (2S)-2-amino-3,3-dimethylbutanoic acid
    • 3-Methyl-l-valine
    • L-valine,3-methyl
    • 3-methyl-l-valin
    • (L)-tert-leucine
    • Valine, 3-methyl-
    • 1E6RFC9IVP
    • NPDBDJFLKKQMCM-SCSAIBSYSA-N
    • (2S)-2-Amino-3,3-DiMethyl-Butanoic Acid
    • t-Butylglycine
    • L-tert Leucine
    • 2-Amino-3,3-dimethylbutanoic acid #
    • tert
    • 20859-02-3
    • Racemic tert-leucine
    • UNII-1E6RFC9IVP
    • DTXCID50119530
    • STR07808
    • J-500944
    • HY-59140
    • L-Valine, 3-methyl
    • tert-Leu-OH
    • L-tert-butylglycine
    • T-LEUCINE
    • L-T-BUTYLGLYCINE
    • DTXSID001017204
    • H-L-TLE-OH
    • NSC 203785
    • MFCD00064218
    • L-2720
    • 471-50-1
    • NSC-203785
    • L-tertiary leucine
    • Q2405866
    • SCHEMBL6433
    • CS-D0917
    • EN300-41979
    • (S)-TERT-LEUCINE
    • NS00077713
    • (s)-tert-butylglycine
    • L0147
    • AC-4269
    • L-tert-Leucine, 99%
    • AKOS015841183
    • L-tert-Leucine, puriss., >=99.0% (NT)
    • Z425412414
    • 2(S)-amino-3,3-dimethyl-butyric acid
    • racemic tert-butylglycine
    • AC-1454
    • MDL: MFCD00064218
    • Inchi: 1S/C6H13NO2/c1-6(2,3)4(7)5(8)9/h4H,7H2,1-3H3,(H,8,9)/t4-/m1/s1
    • InChI Key: NPDBDJFLKKQMCM-SCSAIBSYSA-N
    • SMILES: O([H])C([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O
    • BRN: 1721824

Computed Properties

  • Exact Mass: 131.094629g/mol
  • Surface Charge: 0
  • XLogP3: -1.8
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 131.094629g/mol
  • Monoisotopic Mass: 131.094629g/mol
  • Topological Polar Surface Area: 63.3Ų
  • Heavy Atom Count: 9
  • Complexity: 115
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Solid
  • Density: 1.1720 (estimate)
  • Melting Point: ≥300 °C (lit.)
  • Boiling Point: 4300°C
  • Flash Point: 85.5℃
  • Refractive Index: -9 ° (C=3, H2O)
  • Solubility: 1 M HCl: 50 mg/mL
  • Water Partition Coefficient: 125.5 g/L (20 ºC)
  • PSA: 63.32000
  • LogP: 1.14470
  • Solubility: Not determined
  • Specific Rotation: 6.3 º (c=4, 6 N HCl 200 ºC)
  • Optical Activity: [α]20/D −9.5°, c = 3 in H2O

(S)-2-amino-3,3-dimethylbutanoic acid Security Information

(S)-2-amino-3,3-dimethylbutanoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

(S)-2-amino-3,3-dimethylbutanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
L0147-1G
L-tert-Leucine
20859-02-3 >98.0%(T)
1g
¥265.00 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L0147-5g
(S)-2-amino-3,3-dimethylbutanoic acid
20859-02-3 98.0%(T)
5g
¥870.0 2022-05-30
MedChemExpress
HY-59140-5g
(S)-2-amino-3,3-dimethylbutanoic acid
20859-02-3
5g
¥700 2023-08-31
TRC
L330135-5g
L-tert-Leucine
20859-02-3
5g
$ 55.00 2022-06-04
Enamine
EN300-41979-100.0g
(2S)-2-amino-3,3-dimethylbutanoic acid
20859-02-3 95%
100g
$115.0 2023-05-03
TRC
L330135-1000mg
L-tert-Leucine
20859-02-3
1g
$52.00 2023-05-18
Apollo Scientific
OR0572-100g
3-Methyl-L-valine
20859-02-3 97%
100g
£100.00 2025-02-19
Apollo Scientific
OR0572-25g
3-Methyl-L-valine
20859-02-3 97%
25g
£34.00 2025-02-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R005424-5g
(S)-2-amino-3,3-dimethylbutanoic acid
20859-02-3 99%
5g
¥36 2023-09-09
AstaTech
63542-25/G
L-TERT-LEUCINE
20859-02-3 97%
25/G
$23 2022-06-01

(S)-2-amino-3,3-dimethylbutanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:20859-02-3)L-tert-Leucine
Order Number:LE1744
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally

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